Cas no 2137729-42-9 (3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)-)

• Product Name: 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)-
• CAS No: 2137729-42-9
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5259233
• Update Time: 2025-05-22

3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)-

• Inchi： 1S/C11H12F2O3/c12-10(13)9-7(11(14)15)5-8(16-9)6-3-1-2-4-6/h5-6,10H,1-4H2,(H,14,15)
• InChI Key： DZHFEIHSLCIZGT-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=CC(C(O)=O)=C1C(F)F

Additional information on 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)-

Exploring the Properties and Applications of 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)- (CAS No. 2137729-42-9)

In the realm of organic chemistry, 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)- (CAS No. 2137729-42-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a furancarboxylic acid backbone substituted with a cyclopentyl group and a difluoromethyl moiety, offers intriguing possibilities in pharmaceutical and agrochemical research. Its molecular architecture combines the aromaticity of the furan ring with the steric and electronic effects of the cyclopentyl and difluoromethyl groups, making it a versatile building block for synthetic chemists.

The growing interest in fluorinated compounds and heterocyclic acids has propelled research into 3-Furancarboxylic acid derivatives. Researchers are particularly drawn to the difluoromethyl substituent, as fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in drug candidates. With the rise of precision medicine and targeted therapies, compounds like 2137729-42-9 are being explored for their potential to interact with specific biological targets while minimizing off-target effects.

From a synthetic perspective, the 5-cyclopentyl-2-(difluoromethyl)furan-3-carboxylic acid structure presents interesting challenges and opportunities. The cyclopentyl group introduces conformational constraints that can influence molecular recognition, while the furancarboxylic acid moiety provides a handle for further derivatization. These features make it valuable for developing small molecule inhibitors or modulators of protein-protein interactions, a hot topic in current drug discovery efforts.

In material science, the compound's potential extends to the development of specialty polymers and functional materials. The combination of aromatic and aliphatic components, along with the polar carboxylic acid group, could enable the creation of materials with tailored thermal and mechanical properties. This aligns with the increasing demand for high-performance materials in electronics, coatings, and other advanced applications.

The analytical characterization of 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)- typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advances in analytical chemistry have made it easier to study such complex molecules, facilitating their use in various scientific investigations.

Environmental and green chemistry considerations are also shaping research into this compound. Scientists are exploring sustainable synthetic routes to fluorinated heterocycles, minimizing waste and energy consumption. This reflects the broader trend toward eco-friendly synthesis in the chemical industry, addressing concerns about sustainability while maintaining synthetic efficiency.

As research continues, 3-Furancarboxylic acid, 5-cyclopentyl-2-(difluoromethyl)- may find applications beyond its current scope. The compound's versatility makes it a candidate for catalysis, ligand design, and even bioimaging applications. With the pharmaceutical industry's growing focus on novel chemical entities and the materials sector's demand for innovative building blocks, this compound represents an interesting area for future development.

For researchers working with 2137729-42-9, proper handling and storage are essential to maintain the compound's stability. While not classified as hazardous, standard laboratory precautions should be observed when working with any chemical substance. The scientific community continues to investigate the full potential of this furancarboxylic acid derivative, contributing to our understanding of structure-activity relationships in medicinal and materials chemistry.